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Compound of Interest

Compound Name: Myristelaidyl methane sulfonate

Cat. No.: B15548791

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Myristelaidyl methane sulfonate is a chemical compound with limited currently available data

in the public domain. Its name suggests it is an ester of methanesulfonic acid, which may

indicate its potential as an alkylating agent. This document provides the available chemical and

physical data for Myristelaidyl methane sulfonate and outlines a general protocol for the

preparation of stock solutions, which can be adapted as more information about its solubility

and stability becomes available. Due to the absence of specific experimental data, this guide

emphasizes a systematic approach to solubility determination and solution preparation for a

novel compound.

Chemical and Physical Properties
Limited information is available for Myristelaidyl methane sulfonate. The following data has

been compiled from chemical supplier databases.
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Property Value Source

Molecular Formula C15H30O3S [1][2]

Molecular Weight 290.46 g/mol [1][2]

CAS Number 1353865-70-9 [1][2]

Alternate Name Elaidylmethanesulfate [1][2]

Purity >99% [1]

Storage Conditions Freezer [1]

Note: No experimental data on the solubility, stability, or biological activity of Myristelaidyl
methane sulfonate was found in the public domain at the time of this writing. The protocols

provided below are general best-practice guidelines for handling a novel chemical compound.

General Protocol for Stock Solution Preparation of a
Novel Compound
This protocol outlines a systematic approach to determine the solubility of a new compound like

Myristelaidyl methane sulfonate and prepare a stock solution.

2.1. Materials

Myristelaidyl methane sulfonate powder

A panel of common laboratory solvents (e.g., DMSO, DMF, Ethanol, Methanol, PBS, Water)

Vortex mixer

Sonicator (optional, for aiding dissolution)

Calibrated analytical balance

Microcentrifuge tubes and appropriate sterile, light-protected storage vials

Pipettes and sterile, filtered pipette tips
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2.2. Experimental Procedure: Solubility Test

Weighing: Accurately weigh a small amount of Myristelaidyl methane sulfonate (e.g., 1

mg) into several microcentrifuge tubes.

Solvent Addition: To each tube, add a precise volume of a different solvent to achieve a high

starting concentration (e.g., 100 mM or 10 mg/mL).

Dissolution: Vortex each tube vigorously for 1-2 minutes. If the compound does not dissolve,

sonicate for 5-10 minutes.

Observation: Visually inspect for complete dissolution. If the solution is clear, the compound

is soluble at that concentration in that solvent. If particulates are visible, the compound is not

fully soluble.

Serial Dilution (if necessary): If the compound is insoluble at the starting concentration,

perform serial dilutions with the same solvent to determine the approximate solubility limit.

2.3. Protocol for Preparation of a Concentrated Stock Solution

Once a suitable solvent and concentration have been determined:

Calculate Amounts: Determine the mass of Myristelaidyl methane sulfonate and the

volume of the chosen solvent required to achieve the desired stock concentration.

Weigh Compound: Accurately weigh the calculated mass of the compound into a sterile,

light-protected vial.

Add Solvent: Add the calculated volume of the appropriate solvent to the vial.

Dissolve: Cap the vial tightly and vortex until the compound is completely dissolved. Use a

sonicator if necessary.

Sterilization (Optional): If required for cell-based assays, filter the stock solution through a

0.22 µm syringe filter into a new sterile vial.

Storage: Store the stock solution at the recommended temperature (e.g., -20°C or -80°C) as

indicated by the supplier[1]. It is recommended to aliquot the stock solution into smaller,
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single-use volumes to avoid repeated freeze-thaw cycles.

Visualizations
The following diagrams illustrate the general workflow for preparing a stock solution and a

hypothetical signaling pathway for a potential alkylating agent.
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Experimental Workflow for Stock Solution Preparation
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Hypothetical Signaling Pathway for a Potential Alkylating Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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